Cas no 125674-78-4 (Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI))

• Product Name: Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI)
• CAS No: 125674-78-4
• MF: C₁₀H₁₂NO₃P
• MW: 225.180943489075
• CID: 144602
• PubChem ID: 3079447
• Update Time: 2025-04-19

Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI)
• hydroxy-oxo-[(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]phosphanium
• Phosphinic acid, (4,5-dihydro-3-phenyl-5-isoxazolyl)methyl-
• SCHEMBL9327057
• DTXSID00925224
• KXVRBUHBSWIKEN-UHFFFAOYSA-N
• (4,5-Dihydro-3-phenyl-5-isoxazolyl)methylphosphinic acid
• METHYL(3-PHENYL-4,5-DIHYDRO-1,2-OXAZOL-5-YL)PHOSPHINIC ACID
• 3-Phenyl-2-isoxazolin-5-yl(P-methyl)phosphinic acid
• 125674-78-4

• Inchi： 1S/C10H12NO3P/c1-15(12,13)10-7-9(11-14-10)8-5-3-2-4-6-8/h2-6,10H,7H2,1H3,(H,12,13)
• InChI Key： KXVRBUHBSWIKEN-UHFFFAOYSA-N
• SMILES： P(C)(C1CC(C2C=CC=CC=2)=NO1)(=O)O

Computed Properties

• Exact Mass: 225.05556
• Monoisotopic Mass: 225.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89